Cas no 2307737-93-3 (rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo)
rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane-5-carbonitrile, (1R,4S,5R)-rel-
- rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo
-
- Inchi: 1S/C7H10N2/c8-3-5-1-7-2-6(5)4-9-7/h5-7,9H,1-2,4H2/t5-,6+,7-/m0/s1
- InChI Key: ZYGSYWNTOIZIMA-XVMARJQXSA-N
- SMILES: [C@@]12([H])C[C@@]([H])([C@H](C#N)C1)CN2
rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262673-0.05g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 0.05g |
$776.0 | 2024-06-18 | |
| Enamine | EN300-262673-0.1g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 0.1g |
$1013.0 | 2024-06-18 | |
| Enamine | EN300-262673-0.25g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 0.25g |
$1445.0 | 2024-06-18 | |
| Enamine | EN300-262673-0.5g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 0.5g |
$2278.0 | 2024-06-18 | |
| Enamine | EN300-262673-1.0g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 1.0g |
$2921.0 | 2024-06-18 | |
| Enamine | EN300-262673-2.5g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 2.5g |
$5724.0 | 2024-06-18 | |
| Enamine | EN300-262673-5.0g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 5.0g |
$8470.0 | 2024-06-18 | |
| Enamine | EN300-262673-10.0g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile |
2307737-93-3 | 95% | 10.0g |
$12560.0 | 2024-06-18 | |
| Enamine | EN300-262673-1g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo |
2307737-93-3 | 1g |
$2921.0 | 2023-09-14 | ||
| Enamine | EN300-262673-5g |
rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo |
2307737-93-3 | 5g |
$8470.0 | 2023-09-14 |
rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo
Comprehensive Overview of rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo (CAS No. 2307737-93-3)
The compound rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo (CAS No. 2307737-93-3) is a bicyclic nitrile derivative with significant potential in pharmaceutical and agrochemical research. Its unique azabicyclo[2.2.1]heptane scaffold has garnered attention due to its structural rigidity and versatility in drug design. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics, particularly as a precursor for novel neuromodulators and enzyme inhibitors. The endo configuration of this stereoisomer further enhances its binding affinity to biological targets, making it a valuable candidate for asymmetric synthesis.
In recent years, the demand for chiral building blocks like rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile has surged, driven by advancements in precision medicine and catalysis. This compound’s nitrile group offers a reactive handle for further functionalization, aligning with trends in click chemistry and fragment-based drug discovery. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to validate its stereochemical purity, a critical factor for regulatory compliance in GMP synthesis.
The azabicyclo[2.2.1]heptane core is also being investigated for its role in bioisosteric replacements, a strategy popularized by recent breakthroughs in proteolysis-targeting chimeras (PROTACs). Its ability to mimic cyclic amines while improving metabolic stability addresses key challenges in oral bioavailability. Furthermore, the compound’s CAS No. 2307737-93-3 is frequently cited in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, reflecting its cross-disciplinary utility.
From an industrial perspective, scalable synthesis routes for rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo are under active development. Innovations in flow chemistry and enzymatic resolution aim to reduce production costs while maintaining enantiomeric excess. Environmental, social, and governance (ESG) considerations have also prompted research into green solvent alternatives for its purification, resonating with the pharmaceutical industry’s shift toward sustainable manufacturing.
In summary, rac-(1R,4S,5R)-2-azabicyclo[2.2.1]heptane-5-carbonitrile, endo represents a convergence of synthetic innovation and therapeutic potential. Its applications span neurodegenerative disease research, catalysis, and material science, positioning it as a molecule of enduring interest in both academic and industrial settings. Ongoing studies continue to uncover new dimensions of its reactivity and biological activity, ensuring its relevance in future scientific discourse.
2307737-93-3 (rac-(1R,4S,5R)-2-azabicyclo2.2.1heptane-5-carbonitrile, endo) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)